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Compound of Interest

Compound Name: Lignoceric acid-d4-1

Cat. No.: B12418571 Get Quote

In-Depth Technical Guide to the Physical
Properties of Lignoceric Acid-d4-1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Lignoceric acid-d4-1 and its closely related analogs. Due to the limited availability of specific

experimental data for Lignoceric acid-d4-1 (CAS 1219794-59-8), this document also includes

data for the non-deuterated form, lignoceric acid, and another deuterated variant,

Tetracosanoic acid (3,3,5,5-D4), to provide valuable context and estimates.

Lignoceric acid-d4-1 is a deuterated form of lignoceric acid, a 24-carbon saturated fatty acid.

[1] Such isotopically labeled compounds are crucial tools in drug development and metabolic

research, primarily used as tracers or internal standards for quantitative analysis by Nuclear

Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid

Chromatography-Mass Spectrometry (LC-MS).[2]

Physical Properties
While specific experimental data for the melting and boiling points of Lignoceric acid-d4-1 are

not readily available in public databases[1], the physical properties of its non-deuterated

counterpart and a similar deuterated analog offer a strong indication of its expected
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characteristics. The introduction of deuterium atoms typically has a minimal effect on the

melting and boiling points of a molecule.

Compound CAS Number
Melting Point
(°C)

Boiling Point
(°C)

Notes

Lignoceric acid-

d4-1
1219794-59-8 N/A N/A

Specific

experimental

data is not

available.

Lignoceric acid 557-59-5 80 - 82[3]
405.9 ± 8.0 at

760 mmHg[3]

Non-deuterated

form.

Tetracosanoic

acid (3,3,5,5-D4)
61389-26-2 N/A

405.9 ± 8.0 at

760 mmHg

A deuterated

analog.

Lignoceric acid 557-59-5 84.2
272 at 10

mmHg[4]

Experimental Protocols for Determining Physical
Properties
The determination of melting and boiling points for fatty acids like Lignoceric acid-d4-1
requires precise methodologies. Below are detailed protocols for commonly employed

techniques.

Melting Point Determination
1. Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a highly accurate method for determining the melting point

of fatty acids.[5][6]

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. The melting point is identified as the peak temperature of the

endothermic transition.
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Methodology:

A small, precisely weighed sample of the fatty acid is hermetically sealed in an aluminum

pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is heated at a controlled rate, and the heat flow is recorded.

The temperature at which the maximum heat absorption occurs is taken as the melting

point.[5]

2. Capillary Tube Method

This is a traditional and widely used method for determining the melting point of crystalline

solids.

Principle: A small amount of the solid is heated in a capillary tube, and the temperature range

over which the substance melts is observed.

Methodology:

A small amount of the dry fatty acid is introduced into a thin-walled capillary tube.

The capillary tube is attached to a calibrated thermometer.

The thermometer and tube are immersed in a heating bath (e.g., silicone oil).

The bath is heated slowly and steadily.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.[7][8]

Boiling Point Determination
1. Thermogravimetric Analysis (TGA)
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Thermogravimetric Analysis can be used to determine the boiling points of substances like fatty

acid esters.[9]

Principle: TGA measures the change in mass of a sample as a function of temperature or

time in a controlled atmosphere. The boiling point is determined from the temperature at

which a significant mass loss due to vaporization occurs.

Methodology:

A small amount of the liquid fatty acid is placed in a TGA sample pan.

The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen).

The mass of the sample is continuously monitored.

The temperature at the onset of major mass loss is correlated to the boiling point.

2. Thiele Tube Method

This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Principle: A small sample is heated in a tube with an inverted capillary. The boiling point is

the temperature at which the pressure of the vapor inside the capillary equals the

atmospheric pressure.

Methodology:

A small amount of the liquid is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.

The test tube is attached to a thermometer and heated in a Thiele tube containing a

heating fluid.

As the liquid is heated, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.[10]
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Experimental Workflow Visualization
Lignoceric acid-d4-1 is frequently utilized as an internal standard in quantitative mass

spectrometry-based lipidomics. The following diagram illustrates a typical experimental

workflow for this application.
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Experimental Workflow: Lignoceric Acid-d4-1 as an Internal Standard

Sample Preparation

Analytical Measurement

Data Processing

Result

Biological Sample
(e.g., Plasma, Tissue)

Spike with
Lignoceric Acid-d4-1

Lipid Extraction
(e.g., Folch Method)

Derivatization (Optional)
(e.g., FAMEs)

LC-MS/MS or GC-MS
Analysis

Quantification of Endogenous
Lignoceric Acid

Normalization to
Lignoceric Acid-d4-1 Signal

Accurate Concentration of
Endogenous Lignoceric Acid

Click to download full resolution via product page

Caption: Workflow for quantification of lignoceric acid using Lignoceric acid-d4-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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